Cas no 81417-79-0 (zizybeoside II)
zizybeoside II structure
Product Name:zizybeoside II
CAS No:81417-79-0
MF:C25H38O16
MW:594.559629917145
CID:1998396
PubChem ID:11968322
Update Time:2025-04-21
zizybeoside II Chemical and Physical Properties
Names and Identifiers
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- zizybeoside II
- DTXSID701317340
- 81417-79-0
-
- Inchi： 1S/C25H38O16/c26-6-11-14(29)17(32)19(34)23(37-11)40-21-16(31)13(8-28)39-25(36-9-10-4-2-1-3-5-10)22(21)41-24-20(35)18(33)15(30)12(7-27)38-24/h1-5,11-35H,6-9H2
- InChI Key： BEDWWZCYHCGAKV-UHFFFAOYSA-N
- SMILES： OCC1C(O)C(O)C(O)C(OC2C(OC3C(O)C(O)C(O)C(CO)O3)C(OCC3C=CC=CC=3)OC(CO)C2O)O1
Computed Properties
- Exact Mass: 594.21598512Da
- Monoisotopic Mass: 594.21598512Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 41
- Rotatable Bond Count: 10
- Complexity: 787
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 258Ų
zizybeoside II Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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